Cas no 1806346-50-8 (2,3-Dibromo-5-fluorothiophenol)

• Product Name: 2,3-Dibromo-5-fluorothiophenol
• CAS No: 1806346-50-8
• MF: C₆H₃Br₂FS
• MW: 285.95942234993
• CID: 4974519
• Update Time: 2025-06-11

2,3-Dibromo-5-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-fluorothiophenol

• Inchi： 1S/C6H3Br2FS/c7-4-1-3(9)2-5(10)6(4)8/h1-2,10H
• InChI Key： GFUYILACTSLFKA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1S)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 3.6
• Topological Polar Surface Area: 1

Additional information on 2,3-Dibromo-5-fluorothiophenol

Recent Advances in the Application of 2,3-Dibromo-5-fluorothiophenol (CAS: 1806346-50-8) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dibromo-5-fluorothiophenol (CAS: 1806346-50-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that 2,3-Dibromo-5-fluorothiophenol serves as a versatile building block in organic synthesis, particularly in the construction of heterocyclic compounds. Its halogenated thiophenol structure allows for selective functionalization, making it a valuable intermediate in the synthesis of complex molecules. Researchers have utilized this compound in the development of novel inhibitors targeting key enzymes involved in disease pathways, such as kinases and proteases.

One notable application of 2,3-Dibromo-5-fluorothiophenol is its role in the synthesis of small-molecule inhibitors for cancer therapy. A study published in the Journal of Medicinal Chemistry (2023) reported the successful incorporation of this compound into a series of potent kinase inhibitors, which exhibited promising anti-proliferative activity against various cancer cell lines. The researchers attributed the enhanced activity to the electron-withdrawing effects of the bromo and fluoro substituents, which improved the binding affinity of the inhibitors to their target proteins.

In addition to its applications in oncology, 2,3-Dibromo-5-fluorothiophenol has also been explored in the context of infectious diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in the design of antimicrobial agents. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes has made it a promising candidate for the development of new antibiotics, particularly against drug-resistant strains.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of 2,3-Dibromo-5-fluorothiophenol have been achieved. A novel catalytic method, reported in Organic Process Research & Development (2023), has significantly improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. This methodological innovation is expected to accelerate the pace of research and development involving this compound.

Despite these promising developments, challenges remain in the optimization of 2,3-Dibromo-5-fluorothiophenol-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a valuable tool in the ongoing quest for novel therapeutic agents.

In conclusion, 2,3-Dibromo-5-fluorothiophenol (CAS: 1806346-50-8) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from drug discovery to material science, underscore its potential to contribute significantly to advancements in these fields. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring new therapeutic indications.